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Compound of Interest

Compound Name: L-Tryptophan-13C11,15N2

Cat. No.: B3324986 Get Quote

In-Depth Technical Guide: L-Tryptophan-
¹³C₁₁,¹⁵N₂
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data, experimental context, and workflow visualization for

the stable isotope-labeled amino acid, L-Tryptophan-¹³C₁₁,¹⁵N₂. This isotopologue is a powerful

tool in metabolic research, quantitative proteomics, and structural biology, offering precise

tracing and quantification capabilities.

Core Physicochemical Data
L-Tryptophan-¹³C₁₁,¹⁵N₂ is an isotopic analog of L-Tryptophan where all eleven carbon atoms

are replaced with the heavy isotope ¹³C, and both nitrogen atoms are replaced with the heavy

isotope ¹⁵N. This labeling results in a distinct mass shift, making it an ideal internal standard

and tracer in mass spectrometry and NMR-based studies.
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Property Value Source

Chemical Formula ¹³C₁₁H₁₂¹⁵N₂O₂ [1]

Molecular Weight 217.13 g/mol [1][2][3][4][5]

Exact Mass 217.12085061 Da [3]

CAS Number 202406-50-6 [1][2][4][5]

Isotopic Purity
≥99 atom % ¹³C; ≥98-99%

atom % ¹⁵N
[1][4]

Chemical Purity >95-98% [4][5]

Appearance Solid / White powder [1][6]

Key Applications and Methodologies
L-Tryptophan-¹³C₁₁,¹⁵N₂ is primarily utilized in analytical techniques that can differentiate

molecules based on mass. Its applications are pivotal in enhancing the accuracy and resolution

of experimental data.[2]

1. Quantitative Proteomics via Mass Spectrometry:

In proteomics, this labeled compound serves as a stable isotope-labeled (SIL) internal standard

for the precise quantification of unlabeled L-Tryptophan and tryptophan-containing peptides in

complex biological samples.[2] The known concentration of the "heavy" standard allows for

accurate determination of the "light" analyte's abundance, overcoming variations in sample

preparation and instrument response.

2. Bio-NMR Spectroscopy:

The incorporation of ¹³C and ¹⁵N isotopes provides significant advantages in Nuclear Magnetic

Resonance (NMR) spectroscopy.[2] These isotopes possess nuclear spin, and their enrichment

enhances signal detection and resolution. This allows researchers to study the structure,

dynamics, and interactions of proteins and other macromolecules with greater clarity.[2][4] By

incorporating L-Tryptophan-¹³C₁₁,¹⁵N₂ into proteins, specific atomic positions can be precisely

identified, offering deeper insights into protein function.[2]
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Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for a stable isotope tracer

study using L-Tryptophan-¹³C₁₁,¹⁵N₂ to investigate its metabolic fate in a biological system.
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Metabolic tracer experimental workflow using L-Tryptophan-¹³C₁₁,¹⁵N₂.
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This diagram outlines the logical progression from introducing the labeled compound into a

biological system to the final analysis of metabolic pathways. Each stage, from preparation to

data interpretation, is crucial for obtaining reliable and insightful results in metabolic research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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